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Compound of Interest

2-Deoxy-D-arabino-hexose
Compound Name: o
Propylene Dithioacetal

Cat. No.: B562354

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the available information on 2-Deoxy-D-arabino-hexose

Propylene Dithioacetal, a carbohydrate derivative of interest in synthetic and medicinal

chemistry. Due to the limited availability of detailed experimental data in publicly accessible

literature, this document focuses on providing a summary of known properties and a

generalized experimental approach.

Core Compound Properties

2-Deoxy-D-arabino-hexose Propylene Dithioacetal is chemically identified by the following

properties:
Property Value Source
CAS Number 91294-63-2 N/A
Molecular Formula CoH1804S2 N/A
Molecular Weight 254.37 g/mol N/A

Spectroscopic Data
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Detailed, experimentally verified spectroscopic data such as *H NMR, 13C NMR, and mass
spectrometry for 2-Deoxy-D-arabino-hexose Propylene Dithioacetal are not readily available
in the surveyed scientific literature and databases. For research purposes, it is recommended
that this data be generated empirically upon synthesis and purification of the compound.

Experimental Protocols

A specific, published experimental protocol for the synthesis of 2-Deoxy-D-arabino-hexose
Propylene Dithioacetal could not be identified in the searched resources. However, a general
procedure for the formation of dithioacetals from unprotected sugars can be adapted for this
synthesis.

General Synthesis of Sugar Dithioacetals:

The synthesis of sugar dithioacetals typically involves the reaction of the parent sugar with a
thiol in the presence of a strong acid catalyst. For the target compound, 2-deoxy-D-arabino-
hexose would be reacted with 1,3-propanedithiol.

Reaction Scheme:

2-Deoxy-D-arabino-hexose + 1,3-Propanedithiol --(Acid Catalyst)--> 2-Deoxy-D-arabino-
hexose Propylene Dithioacetal

lllustrative Experimental Workflow:

The following diagram outlines a logical workflow for the synthesis, purification, and
characterization of the target compound based on standard organic chemistry laboratory
practices.
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¢ To cite this document: BenchChem. [Spectroscopic and Synthetic Overview of 2-Deoxy-D-
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[https://www.benchchem.com/product/b562354#spectroscopic-data-for-2-deoxy-d-arabino-
hexose-propylene-dithioacetal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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